Cas no 2228258-92-0 (3-3-chloro-4-(trifluoromethyl)phenylbutanoic acid)

• Product Name: 3-3-chloro-4-(trifluoromethyl)phenylbutanoic acid
• CAS No: 2228258-92-0
• MF: C₁₁H₁₀ClF₃O₂
• MW: 266.644113063812
• CID: 5978424
• PubChem ID: 165711828
• Update Time: 2025-05-22

3-3-chloro-4-(trifluoromethyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-chloro-4-(trifluoromethyl)phenylbutanoic acid
• EN300-1940740
• 2228258-92-0
• 3-[3-chloro-4-(trifluoromethyl)phenyl]butanoic acid

• Inchi： 1S/C11H10ClF3O2/c1-6(4-10(16)17)7-2-3-8(9(12)5-7)11(13,14)15/h2-3,5-6H,4H2,1H3,(H,16,17)
• InChI Key： BOUALPRDABOFCH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 266.0321417g/mol
• Monoisotopic Mass: 266.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-3-chloro-4-(trifluoromethyl)phenylbutanoic acid

Comprehensive Overview of 3-3-chloro-4-(trifluoromethyl)phenylbutanoic acid (CAS No. 2228258-92-0)

3-3-chloro-4-(trifluoromethyl)phenylbutanoic acid (CAS No. 2228258-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a chloro and trifluoromethyl substituents on the phenyl ring, exhibits potential applications in drug discovery and material science. Its molecular formula, C₁₁H₁₀ClF₃O₂, highlights its versatility in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-3-chloro-4-(trifluoromethyl)phenylbutanoic acid has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small molecule inhibitors, which are critical in targeting enzymes and receptors in therapeutic development. The compound's trifluoromethyl group is a key feature, often associated with improved lipophilicity and binding affinity in drug candidates.

The synthesis of CAS No. 2228258-92-0 typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. Its purity and yield are crucial for industrial applications, prompting advancements in green chemistry methodologies to reduce environmental impact. This aligns with the growing focus on sustainable synthesis in the chemical industry, a topic frequently searched by professionals and academics alike.

From a commercial perspective, 3-3-chloro-4-(trifluoromethyl)phenylbutanoic acid is often sourced for custom synthesis projects, catering to R&D labs and large-scale manufacturers. Its relevance in preclinical studies has also been noted, particularly in the context of inflammatory diseases and cancer research, where modified phenylbutanoic derivatives show promise. These applications are frequently queried in scientific databases and patent searches, reflecting its interdisciplinary importance.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 2228258-92-0, ensuring compliance with regulatory standards. The compound's stability under varying pH and temperature conditions is another area of interest, especially for formulation scientists optimizing drug delivery systems. This ties into broader discussions on drug solubility and excipient compatibility, which dominate forums and publications.

In summary, 3-3-chloro-4-(trifluoromethyl)phenylbutanoic acid represents a critical intermediate in modern chemistry, bridging gaps between academia and industry. Its structural motifs and functional groups continue to inspire innovations in medicinal chemistry and material design, making it a staple in high-value research. As interest in tailor-made compounds grows, this compound's role is poised to expand further.